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Compound of Interest

Compound Name: DL-Aspartic acid-13C1

Cat. No.: B1611100

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for DL-Aspartic acid-
13C1, a stable isotope-labeled non-essential amino acid. It is intended for laboratory personnel
and professionals in drug development who work with this compound. The isotopic label
(Carbon-13) does not significantly alter the chemical hazards compared to the unlabeled
compound. Therefore, the safety protocols for DL-Aspartic acid are applicable.[1] DL-Aspartic
acid-13C1 is primarily used as a tracer for quantitation in drug development and for metabolic
flux analysis.[2]

Chemical and Physical Properties

DL-Aspartic acid-13C1 is a white, crystalline powder that is odorless.[3][4][5] It is stable under
normal laboratory conditions.[3][6] Key quantitative data are summarized below.
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Property

Value

Source(s)

Chemical Name

DL-Aspartic acid-1-13C

[7]

DL-Aminosuccinic acid, DL-2-

Synonyms 4
ynony Aminobutanedioic acid 3

CAS Number 68315-35-5 [8]

Molecular Formula C313CH7NOa4 [31[7]

Molecular Weight 134.10 g/mol [31[71I8]

_ _ >300 °C /572 °F
Melting Point [31[4]
(decomposes)
Purity (Atom % 13C) >99% [7]

Appearance

White powder/solid

[3]4]

Solubility (Water)

8.16 g/L at 25 °C

[9]

Density

~1.66 g/cm?3

[3]4]

pH

3.1 (1 g/L aqueous solution at
25 °C)

[°]

Hazard Identification and Safety Precautions

DL-Aspatrtic acid is not classified as a hazardous substance according to GHS criteria.[9][10]

[11] However, as with all laboratory chemicals, it should be handled with care, following good

industrial hygiene and safety practices. The primary risks are associated with physical irritation

from dust.

e Potential Hazards:

[¢]

[¢]

o

May cause mechanical eye irritation.[1][6]

Inhalation of dust may cause respiratory tract irritation.[1]

Not expected to be a skin irritant.[1]
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o Low oral toxicity.[1]

o Combustibility: The material is combustible but not readily ignitable.[9][10] Fine dust

dispersed in the air may create a dust explosion hazard in the presence of an ignition

source.[1][9]

First Aid Measures

Standard first aid protocols should be followed in case of exposure.

Exposure Route

First Aid Protocol

Source(s)

Inhalation

Move the person to fresh air. If
breathing is difficult, seek

medical attention.[4][6]

[4][6]

Skin Contact

Wash the affected area with
soap and plenty of water.
Remove contaminated
clothing.[4][6]

[4]16]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing.
Seek medical attention if
irritation persists.[4][6][10]

[41[6][10]

Ingestion

Rinse mouth with water. Do not
induce vomiting. Call a poison
center or doctor if you feel
unwell.[4][6][10]

[416][10]

Handling, Storage, and Disposal

Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.

e Handling:
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[e]

Ensure good ventilation in the workspace.[6]

o

Avoid contact with skin and eyes.[4][6]

[¢]

Avoid generating and breathing dust.[4]

[¢]

Wear appropriate personal protective equipment (PPE).[6]

[e]

Wash hands thoroughly after handling.[5][6]

e Storage:
o Store in a cool, dry, and well-ventilated place.[3][5][6]
o Keep the container tightly closed.[3][4][6]
o Store away from strong oxidizing agents.[3][5]

e Disposal:

o Dispose of contents and container in accordance with local, regional, national, and
international regulations.

o Avoid release to the environment.[6][10] Contaminated washing water should be retained
and disposed of.[10]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling DL-Aspartic acid-13C1, particularly when
working with the powdered form.
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Protection Type Recommendation Source(s)

Wear safety glasses with side-
) shields or goggles (compliant
Eye/Face Protection _ [3][4][10]
with EN166 or OSHA 29 CFR

1910.133).[3][4][10]

Wear suitable protective
Skin Protection gloves (e.g., nitrile rubber) and  [3][5][10]
a lab coat.[3][5][10]

If dust is generated, use a
particulate filter respirator (e.qg.,
) ) P1 or N95).[10] No protective
Respiratory Protection ] ) ] [4][10]
equipment is typically needed
under normal use with

adequate ventilation.[4]

Experimental Protocols and Applications

DL-Aspartic acid-13C1 serves as an internal standard and tracer in various research
applications, including metabolomics and biomolecular NMR.[2][12]

General Workflow for Stable Isotope Tracing
Experiments

The following diagram illustrates a typical workflow for a cell culture-based metabolic flux
analysis experiment using a 13C-labeled substrate like DL-Aspartic acid-13C1.
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1. Preparation

Prepare 13C-labeled media
(substitute normal aspartic acid
with DL-Aspartic acid-13C1)

Seed and culture cells
to desired confluency

2. Expériment h

Incubate cells with
13C-labeled media for
a defined time course

Quench metabolism
(e.g., with cold methanol)

Extract metabolites

3. Anvalysis

Analyze extracts via
LC-MS or GC-MS

y

Identify and quantify
13C-labeled isotopologues

y

Perform metabolic
flux analysis (MFA)
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General workflow for a stable isotope tracing experiment.
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Methodology Details:

o Media Preparation: Standard cell culture media is prepared, but the naturally occurring
aspartic acid is replaced with a known concentration of DL-Aspartic acid-13C1.

e Cell Culture: The cells of interest are cultured under normal conditions until they reach the
desired phase for the experiment (e.g., log phase growth).

e Labeling: The standard media is replaced with the 3C-labeled media, and the cells are
incubated for a specific period. This allows the 13C label to be incorporated into various
downstream metabolites.

» Metabolism Quenching & Extraction: To halt metabolic activity instantly, the cells are rapidly
guenched, often using a cold solvent like liquid nitrogen or cold methanol/acetonitrile.
Metabolites are then extracted from the cells.

o Mass Spectrometry Analysis: The cell extract is analyzed using techniques like Liquid
Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry
(GC-MS) to separate and detect the metabolites.

o Data Analysis: The mass spectra are analyzed to determine the mass isotopologue
distribution for aspartate and related metabolites, revealing the extent of 13C incorporation.
This data is then used in computational models to calculate metabolic flux rates.

Metabolic Pathway Context

Aspartic acid is a central metabolite in cellular metabolism. The 13C label from DL-Aspartic
acid-13C1 can be traced through several key pathways. The diagram below shows a simplified
overview of aspartate's central metabolic roles.
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Simplified metabolic fate of Aspartic Acid.

Pathway Description:

o Transamination: Aspartate is readily interconverted with the TCA cycle intermediate
oxaloacetate via aspartate aminotransferase (AST). This is a primary route for the 13C label
to enter central carbon metabolism.

o Urea Cycle: Aspartate provides one of the two nitrogen atoms for the synthesis of urea in the
urea cycle.

e Nucleotide Synthesis: The carbon skeleton of aspartate is a direct precursor for pyrimidine
synthesis and contributes to purine synthesis.

o Asparagine Synthesis: Aspartate is converted to asparagine by asparagine synthetase
(ASNS).

By tracking the 13C label from DL-Aspartic acid-13C1, researchers can quantify the flux
through these and other connected pathways, providing critical insights into cellular physiology
in normal and disease states.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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